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Compound of Interest

Compound Name: Salfredin A3

Cat. No.: B15574172 Get Quote

Despite a comprehensive search of available scientific literature and databases, Salfredin A3
remains an enigmatic molecule with no documented applications in the field of chemical

biology. As a result, the creation of detailed application notes and experimental protocols is not

possible at this time.

Researchers, scientists, and drug development professionals should be aware that while the

chemical structure of Salfredin A3 is known, its biological activity, mechanism of action, and

potential as a chemical tool are yet to be publicly reported.

Chemical Identity
Salfredin A3 is identified by the following chemical properties:

Property Value

Molecular Formula C₁₈H₁₉NO₉

IUPAC Name

2-[(2S)-2-[(1R)-1-carboxyethyl]-4-hydroxy-7-

oxo-3,5-dihydro-2H-furo[2,3-f]isoindol-6-

yl]pentanedioic acid[1]

Molecular Weight 393.3 g/mol [1]

Synonyms CHEBI:203473, HY-N14447[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b15574172?utm_src=pdf-interest
https://www.benchchem.com/product/b15574172?utm_src=pdf-body
https://www.benchchem.com/product/b15574172?utm_src=pdf-body
https://www.benchchem.com/product/b15574172?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Salfredin-A3
https://pubchem.ncbi.nlm.nih.gov/compound/Salfredin-A3
https://pubchem.ncbi.nlm.nih.gov/compound/Salfredin-A3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Current Status and Future Outlook
At present, there are no published studies detailing the use of Salfredin A3 in any biological

assays, nor are there any descriptions of its interactions with cellular targets or pathways. The

absence of such data means that no signaling pathways, experimental workflows, or

quantitative data can be presented.

The journey of a molecule from a chemical entity to a validated tool for chemical biology

involves extensive research, including target identification, mechanism of action studies, and

validation in various biological systems. Salfredin A3 has not yet appeared in the scientific

literature in any of these contexts.

Therefore, the scientific community awaits initial studies that might uncover the potential of

Salfredin A3 as a probe, inhibitor, or modulator of biological processes. Until such research is

published, its utility as a tool for chemical biology remains purely speculative. Researchers

interested in this molecule would need to undertake foundational research to determine its

biological properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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